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Compound of Interest

Compound Name: 1,1,2-Tribromoethane

Cat. No.: B1583406 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the use of 1,1,2-Tribromoethane, a halogenated hydrocarbon.

Adherence to these protocols is critical for minimizing exposure risk and ensuring compliant

disposal, fostering a culture of safety and precision in the laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)
1,1,2-Tribromoethane is classified as harmful if swallowed, and causes skin and serious eye

irritation.[1][2][3] Therefore, stringent adherence to personal protective equipment (PPE)

protocols is the first line of defense against accidental exposure.

Recommended Personal Protective Equipment

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1583406?utm_src=pdf-interest
https://www.benchchem.com/product/b1583406?utm_src=pdf-body
https://www.benchchem.com/product/b1583406?utm_src=pdf-body
https://www.tcichemicals.com/CA/en/p/T0773
https://www.guidechem.com/encyclopedia/1-1-2-tribromoethane-dic309959.html
https://pubchem.ncbi.nlm.nih.gov/compound/66222
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item
Specifications &
Recommendations

Hand Protection Chemical Resistant Gloves

Primary Recommendation:

Viton® or Teflon® gloves.

Alternative: Multi-layered

laminate gloves (e.g., Silver

Shield®/4H®). Not

Recommended: Nitrile and

latex gloves offer poor

resistance to halogenated

hydrocarbons.[4] On-site

testing is strongly advised to

determine safe usage based

on specific conditions and

exposure times.

Eye Protection Safety Goggles

Tightly fitting chemical splash

goggles are mandatory to

protect against splashes and

vapors.

Face Protection Face Shield

A full-face shield should be

worn in addition to safety

goggles when there is a

significant risk of splashing.

Body Protection Laboratory Coat

A chemically resistant

laboratory coat or apron

should be worn over personal

clothing.

Respiratory Protection Air-Purifying Respirator

A NIOSH-approved half-mask

or full-facepiece respirator with

organic vapor (OV) cartridges

is required when handling

outside of a certified chemical

fume hood or in the event of a

spill.[4]
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Operational Plan: From Handling to Disposal
A systematic approach to handling, storage, and disposal is crucial for maintaining a safe

laboratory environment.

Handling and Storage
1,1,2-Tribromoethane should be handled in a well-ventilated area, preferably within a certified

chemical fume hood.[5][6] It is sensitive to light and should be stored in a cool, dark place in a

tightly sealed, appropriate container.[1][7] This substance is incompatible with oxidizing agents,

bases, alkali metals, and certain powdered metals such as aluminum and magnesium.[7]

Spill Cleanup Protocol
In the event of a spill, immediate and decisive action is necessary to contain the substance and

mitigate exposure.

For Minor Spills (less than 100 mL) within a fume hood:

Alert personnel in the immediate area.

Ensure appropriate PPE is worn before addressing the spill.

Contain the spill with an inert absorbent material such as vermiculite, sand, or earth.[8] Do

not use combustible materials like paper towels to absorb the initial spill.

Gently sweep the absorbent material from the outer edge of the spill inward and place it into

a designated, labeled hazardous waste container.

Decontaminate the area with a mild detergent and water solution, wiping with absorbent

pads.

Place all contaminated materials, including gloves and pads, into the hazardous waste

container.

For Major Spills (greater than 100 mL) or spills outside of a fume hood:

Evacuate the immediate area and alert others.
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If the spill poses a fire or vapor hazard, pull the fire alarm and contact emergency services.

Restrict access to the spill area.

Follow your institution's emergency response procedures.

Disposal Plan
All waste containing 1,1,2-Tribromoethane, including contaminated absorbents and PPE, must

be treated as hazardous waste.

Collect all waste in a clearly labeled, leak-proof container. The label should include

"Hazardous Waste" and the chemical name "1,1,2-Tribromoethane".

Store the waste container in a designated satellite accumulation area.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor.[1]

Visualizing the Workflow for Safe Handling
To further clarify the procedural steps for the safe handling of 1,1,2-Tribromoethane, the

following workflow diagram outlines the process from preparation to final disposal.
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Caption: Workflow for the safe handling of 1,1,2-Tribromoethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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